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Compound of Interest

Compound Name: ML 315 hydrochloride

Cat. No.: B1531625

For Researchers, Scientists, and Drug Development Professionals

Abstract

ML315 hydrochloride is a potent dual inhibitor of Cdc2-like kinase (CLK) and dual-specificity
tyrosine-phosphorylation-regulated kinase (DYRK) families. This technical guide provides a
comprehensive overview of its synthesis, chemical properties, and the experimental protocols
for evaluating its biological activity. Due to the limited availability of a specific, published
synthesis protocol for ML315 hydrochloride, a plausible synthetic route is proposed based on
established pyrimidine chemistry. This document is intended to serve as a valuable resource
for researchers in medicinal chemistry and drug discovery investigating the therapeutic
potential of CLK and DYRK inhibitors.

Chemical Properties

ML315 hydrochloride is the hydrochloride salt of 5-(1,3-benzodioxol-5-yl)-N-[(3,5-
dichlorophenyl)methyl]pyrimidin-4-amine. Its known chemical and physical properties are
summarized in the table below.
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Property Value Source

5-(1,3-benzodioxol-5-yl)-N-
[(3l5-

IUPAC Name i o SynHet[1]
dichlorophenyl)methyl]pyrimidi

n-4-amine;hydrochloride

Molecular Formula C18H14CI3N3O2 PubChem|[2]
Molecular Weight 410.68 g/mol PubChem|[2]
Appearance Solid MedChemExpress|[3]
Purity >99% (Commercially available)  SynHet[1]

CAS Number 1440251-53-5 SynHet[1]

Note: Detailed physicochemical properties such as melting point, boiling point, and solubility
data are not readily available in the public domain.

Synthesis of ML315 Hydrochloride (Proposed
Route)

A specific, detailed synthesis of ML315 hydrochloride has not been identified in the peer-
reviewed literature. However, based on the synthesis of structurally similar 4-amino-5-
arylpyrimidines, a plausible synthetic route is proposed. The key steps would likely involve the
construction of the substituted pyrimidine core followed by the introduction of the N-substituent.

Proposed Synthetic Workflow:
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gtep 1: Synthesis of 5-(1,3-benzodioxol—5-y1)-4-chloropyrimidin®

E,S-Benzodioxole-5-carba|dehyda Malononitrile

Knoevenagel Condensation

Gormamidine acetate)

Intermediate A

Cyclization

y y
G—(l,3—benzodioxo|—5—yl)pyrimidin—4—amin9 POCI3

lchlorination

G—(l,3-benzodioxoI-5-y|)-4-ch|oropyrimidine
o J

4 )

Step 2: Synthesis of ML315

G—(l,3-benzodioon-5-yI)-4-chIoropyrimidina 63,5-Dichlorophenyl)methanamina

Nucleophllic Aromatic Substitutjon

ML315 (Free Base)

4 )

Step 3: Formation of Hydrochloride Salt

ML315 (Free Base) HCl in organic solvenD

Salt Formation

y Y

G/IL315 Hydrochloride
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Inhibition Gl GaEsEs (i, Clie, i) Phosphorylation

ML315 Hydrochloride Inhibition PhosphorylatioI1 SR Proteins Pre-mRNA Splicing Regulation
DYRK Kinases (DYRK1A, DYRK1B)
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Assay Preparation

Grepare serial dilutions of ML315 HCI Grepare kinase reaction buf‘feD Grepare substrate solution (e.g., RS-peptideD

-

Kinase Reaction

Combine CLK1 enzyme, ML315 HCI, and buffer

;

Initiate reaction with [y-32P]ATP and substrate]ﬂ

:

.

Incubate at 30°C

\

/

Detection and Analysis

\

[Spot reaction mixture onto P81 phosphocellulose papea

:

GVash paper to remove unincorporated [y—32P]ATa

E\/Ieasure radioactivity using a scintillation counteD

:

-

[ Calculate % inhibition and determine 1Cso ]

J
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Plate Preparation

Coat 96-well plate with DYRK1A substrate

Glock non-specific binding sites)

Kinase Reaction

y

Gdd DYRK1A enzyme and serial dilutions of ML315 HCD

Enitiate reaction with ATP)
Incubate at 30°C
- J

4 )

- J

4 )

Detection apnd Analysis

y

Gdd phospho-specific primary antibody

:

Gdd HRP-conjugated secondary antibody

:

[Add TMB substrate and measure absorbance

:

[ Calculate % inhibition and determine ICso
\

J
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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